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Compound of Interest

Compound Name: 1-Bromononane-d4

Cat. No.: B12390600

An In-depth Technical Guide to the Safety Data Sheet for 1-Bromononane-d4

Disclaimer: A comprehensive Safety Data Sheet (SDS) for the deuterated compound 1-
Bromononane-d4 is not readily available. The following guide is based on the safety
information for its non-deuterated analogue, 1-Bromononane, as their chemical properties and
toxicological profiles are expected to be very similar. Researchers should always consult the
official SDS from the manufacturer before handling this chemical.

This technical guide provides essential safety information, physical and chemical properties,
and handling procedures for 1-Bromononane-d4, tailored for researchers, scientists, and drug
development professionals.

Chemical Identification and Properties

This section details the fundamental identifiers and physical and chemical properties for both 1-
Bromononane-d4 and its non-deuterated counterpatrt.

Table 1: Chemical Identifiers
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Identifier 1-Bromononane-d4 1-Bromononane

Synonyms n-Nonyl bromide-1,1,2,2-d4[1] n-Nonyl bromide, Nonyl
bromide[2]

CAS Number 284474-44-8[3] 693-58-3[4]

Molecular Formula CH3(CHz2)6CD2CD2Br CoH10Br

Molecular Weight 211.18 g/mol 207.15 g/mol

Table 2: Physical and Chemical Properties

Property Value Reference(s)

Appearance Colorless liquid

Boiling Point 201 °C (lit.)

Density 1.11 g/mL at 25 °C

Flash Point 90.0°C/194.0 °F

Melting Point -29 °C

Water Solubility Immiscible

Vapor Pressure 0.158 mmHg at 25°C

Hazard Identification and Toxicology

1-Bromononane is classified as a combustible liquid and is very toxic to aquatic life. The GHS
classification indicates it is a warning-level hazard for its acute toxicity to the aquatic
environment.

Table 3: GHS Classification for 1-Bromononane

Hazard Class Hazard Statement

Hazardous to the aquatic environment, acute ) o
H400: Very toxic to aquatic life
hazard
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Toxicological Information Summary:

Detailed toxicological studies for 1-Bromononane-d4 are not available. The following
information is for 1-Bromononane and should be considered relevant for its deuterated
analogue.

» Acute Effects: May cause irritation to the skin, eyes, and respiratory tract. Inhalation of high
concentrations may lead to symptoms like headache, dizziness, and nausea.

e Mutagenic and Carcinogenic Effects: There is no information available to suggest that 1-
Bromononane has mutagenic or carcinogenic effects.

Experimental Protocols and Safe Handling

While specific experimental protocols are not detailed in the available safety data sheets, the
handling and storage procedures outlined below are critical for laboratory safety.

Handling Procedures:
o Always use this chemical within a chemical fume hood to ensure adequate ventilation.

o Wear appropriate Personal Protective Equipment (PPE), including chemical-resistant gloves,
safety goggles, and a lab coat.

o Keep the compound away from heat, sparks, and open flames as it is a combustible liquid.
» Avoid all direct contact with the skin and eyes and prevent the inhalation of vapors.

¢ Practice good industrial hygiene, including washing hands thoroughly after handling.
Storage Procedures:

e Store in a cool, dry, and well-ventilated area.

o Keep the container tightly sealed to prevent exposure to air and moisture.

o Store separately from incompatible materials, such as strong oxidizing agents.
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Emergency Procedures

The following workflows outline the necessary steps to take in the event of an accidental spill or
personal exposure.
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Workflow for Accidental Spill Response

Spill Detected

Evacuate Immediate Area

Remove All Ignition Sources

Ensure Adequate Ventilation

Wear Appropriate PPE

Contain Spill with Inert Absorbent Material

Collect into a Suitable, Closed Container

Dispose of as Hazardous Waste

Click to download full resolution via product page

Caption: General workflow for responding to an accidental spill.
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First-Aid Procedures for Exposure

- M Skin Contact Eye Contact

Remove to Fresh Air Wash Skin with Plenty of Water (15 min) Rinse Eyes with Plenty of Water (15 min) Rinse Mouth and Drink Water

Do NOT Induce Vomiting

Seek Medical Attention if Symptoms Persist

Click to download full resolution via product page

Caption: Decision logic for first-aid based on exposure route.

Fire-Fighting and Accidental Release Measures

+ Fire-Fighting: In case of a fire, use water spray, carbon dioxide (CO2), dry chemical, or
alcohol-resistant foam as extinguishing media. Firefighters should wear self-contained
breathing apparatus and full protective gear.
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» Accidental Release: For spills, ensure adequate ventilation and eliminate all sources of
ignition. Absorb the spill with an inert material and place it in a sealed container for disposal
as hazardous waste. Prevent the material from entering drains or waterways due to its high
toxicity to aquatic life.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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